Cas no 1602961-43-2 (2-Propyn-1-one, 1-(3-methyl-3-piperidinyl)-)

• Product Name: 2-Propyn-1-one, 1-(3-methyl-3-piperidinyl)-
• CAS No: 1602961-43-2
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 5291233
• Update Time: 2025-06-08

2-Propyn-1-one, 1-(3-methyl-3-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-one, 1-(3-methyl-3-piperidinyl)-

• Inchi： 1S/C9H13NO/c1-3-8(11)9(2)5-4-6-10-7-9/h1,10H,4-7H2,2H3
• InChI Key： FARPTANHEMGYDX-UHFFFAOYSA-N
• SMILES： C(C1(C)CCCNC1)(=O)C#C

Additional information on 2-Propyn-1-one, 1-(3-methyl-3-piperidinyl)-

Comprehensive Overview of 2-Propyn-1-one, 1-(3-methyl-3-piperidinyl)- (CAS No. 1602961-43-2)

2-Propyn-1-one, 1-(3-methyl-3-piperidinyl)- (CAS No. 1602961-43-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, often referred to by its systematic name, belongs to the class of alkynyl ketones and features a piperidine moiety, which is a common scaffold in many biologically active molecules. Researchers and industry professionals are increasingly interested in this compound for its potential role in pharmaceutical intermediates, material science, and chemical synthesis.

The molecular structure of 2-Propyn-1-one, 1-(3-methyl-3-piperidinyl)- includes a propynyl group attached to a ketone functionality, which is further linked to a 3-methyl-3-piperidinyl ring. This combination of functional groups makes it a versatile building block for more complex molecules. In the context of drug discovery, the piperidine ring is particularly noteworthy, as it is a prevalent feature in many central nervous system (CNS) drugs and receptor modulators. This has led to speculation about its potential use in developing new therapeutic agents, although further research is needed to confirm these applications.

One of the most frequently asked questions about 2-Propyn-1-one, 1-(3-methyl-3-piperidinyl)- revolves around its synthesis methods and reactivity. The compound can be synthesized through well-established organic chemistry techniques, such as nucleophilic substitution or cross-coupling reactions. Its alkynyl ketone group is highly reactive, making it a valuable intermediate for click chemistry and other bioorthogonal reactions. These properties align with current trends in green chemistry and sustainable synthesis, as researchers seek efficient and environmentally friendly ways to produce complex molecules.

In addition to its potential in pharmaceutical research, 2-Propyn-1-one, 1-(3-methyl-3-piperidinyl)- has also been explored in material science. The compound's ability to participate in polymerization reactions and form conjugated systems makes it a candidate for developing advanced polymeric materials with tailored properties. This is particularly relevant given the growing demand for smart materials and functional coatings in industries such as electronics, automotive, and aerospace.

The safety and handling of 2-Propyn-1-one, 1-(3-methyl-3-piperidinyl)- are also topics of interest. While the compound is not classified as a hazardous substance under standard regulations, proper laboratory practices should always be followed. Users often search for information on its storage conditions, stability, and compatibility with other chemicals. These details are crucial for ensuring safe and effective use in both research and industrial settings.

Another area of exploration for 2-Propyn-1-one, 1-(3-methyl-3-piperidinyl)- is its potential role in catalysis. The compound's unique structure may serve as a ligand or catalyst precursor in various transition metal-catalyzed reactions. This aligns with the broader trend of developing heterogeneous catalysts for industrial processes, which aim to improve efficiency and reduce waste. As the field of catalysis continues to evolve, compounds like this may play a pivotal role in advancing sustainable chemical processes.

Finally, the commercial availability of 2-Propyn-1-one, 1-(3-methyl-3-piperidinyl)- is a common query among researchers. The compound is typically supplied by specialized chemical manufacturers and laboratory suppliers, often in small quantities for research purposes. Its price and purity are key considerations for potential buyers, as these factors can significantly impact experimental outcomes. As demand for this compound grows, it is likely that more suppliers will include it in their portfolios.

In summary, 2-Propyn-1-one, 1-(3-methyl-3-piperidinyl)- (CAS No. 1602961-43-2) is a multifaceted compound with promising applications across pharmaceuticals, materials science, and catalysis. Its unique structural features and reactivity make it a valuable tool for researchers exploring new frontiers in chemistry and beyond. As interest in this compound continues to rise, further studies will undoubtedly uncover even more potential uses and benefits.